1-Nitroso-1-ethyl-3-(2-hydroxyethyl)urea

• CAS: 96724-44-6
• Synonyms: 1-nitroso-1-ethyl-3-(2-hydroxyethyl)urea; HENU-II
• Molecular Formula: C5H11N3O3
• Molecular Weight: 161.16 g/mol
• SMILES: CCN(C(=O)NCCO)N=O
• InChI: InChI=1S/C5H11N3O3/c1-2-8(7-11)5(10)6-3-4-9/h9H,2-4H2,1H3,(H,6,10)
• InChIKey: RXXXJEQCRPLSOQ-UHFFFAOYSA-N

1-Nitroso-1-ethyl-3-(2-hydroxyethyl)urea (also known as HENU‑II or 1‑ethyl‑3‑(2‑hydroxyethyl)‑1‑nitrosourea) is an asymmetric nitrosodialkylurea bearing both an N‑nitrosoethyl and an N′‑(2‑hydroxyethyl) substituent. It belongs to the nitrosourea class of directly acting alkylating agents that are widely employed as experimental carcinogens and mutagens.

1-Nitroso-1-ethyl-3-(2-hydroxyethyl)urea (CAS 96724-44-6): Procurement-Relevant Profile for a Differentiated Nitrosodialkylurea

1-Nitroso-1-ethyl-3-(2-hydroxyethyl)urea (also known as HENU‑II or 1‑ethyl‑3‑(2‑hydroxyethyl)‑1‑nitrosourea) is an asymmetric nitrosodialkylurea bearing both an N‑nitrosoethyl and an N′‑(2‑hydroxyethyl) substituent [1]. It belongs to the nitrosourea class of directly acting alkylating agents that are widely employed as experimental carcinogens and mutagens [2]. Unlike the more familiar monoalkylnitrosoureas such as ENU (N‑ethyl‑N‑nitrosourea) and HENU (N‑(2‑hydroxyethyl)‑N‑nitrosourea), this dialkyl derivative exhibits a distinct organotropism, carcinogenic potency, and chemical stability profile that makes it a non‑interchangeable tool for specific mechanistic, toxicological, and analytical investigations [3].

Class Asymmetric nitrosodialkylurea; N-nitrosoethyl and N′-(2-hydroxyethyl) substituents

Organotropism Reported brain and liver neoplasm model fit; spectrum distinct from monoalkylnitrosoureas

Handling Ethyl substitution confers reported bench-stable solution handling; avoids explosive decomposition risk of methyl analog

• [1] MeSH Supplementary Concept Data: 1-nitroso-1-ethyl-3-(2-hydroxyethyl)urea. U.S. National Library of Medicine, 2026. View Source
• [2] Nitrosourea Compounds. MeSH Descriptor Data, U.S. National Library of Medicine. View Source
• [3] Lijinsky W, Singer GM, Kovatch RM. Similar carcinogenic effects in rats of 1-ethyl-1-nitroso-3-hydroxyethylurea and 1-hydroxyethyl-1-nitroso-3-ethylurea. Carcinogenesis. 1985 Apr;6(4):641-3. View Source

Why 1-Nitroso-1-ethyl-3-(2-hydroxyethyl)urea Cannot Be Replaced by Generic Nitrosoureas in Critical Research and Analytical Workflows

Nitrosoureas are not a homogeneous class; the position and nature of alkyl substituents on the urea scaffold fundamentally alter decomposition kinetics, DNA‑adduct spectra, and organ‑specific carcinogenicity [1]. Monoalkylnitrosoureas such as ENU and HENU preferentially induce tumors in forestomach and hematopoietic tissues, whereas the dialkyl substitution in HENU‑II redirects the tumor spectrum toward brain and liver, tissues largely spared by the monoalkyl congeners [2]. Furthermore, the closely related methyl analogue (1‑nitroso‑1‑methyl‑3‑(2‑hydroxyethyl)urea) is explosive in crystalline form, whereas the ethyl substitution in HENU‑II confers bench‑stable handling properties [3]. These differences mean that selecting the wrong nitrosourea surrogate can lead to qualitatively different experimental outcomes, invalidate cross‑study comparisons, and compromise regulatory analytical methods where a specific nitroso‑impurity reference standard is mandated.

HENU-II

Monoalkylnitrosoureas (ENU, HENU)

Tumor spectrum may shift to brain/liver; monoalkyl analogs preferentially target forestomach/hematopoietic tissues

HENU-II

Isomer 1-nitroso-1-hydroxyethyl-3-ethylurea

Hepatic endpoint grade diverges (neoplastic nodules vs. carcinoma); isomer may produce malignant tumors

HENU-II

1-nitroso-1-methyl-3-(2-hydroxyethyl)urea

Methyl analog reported to decompose explosively in crystalline form; ethyl substitution supports routine lab handling

• [1] Lijinsky W, Saavedra JE, Kovatch RM. Carcinogenesis in rats by nitrosodialkylureas containing oxygenated alkyl groups. In Vivo. 1990 Jan-Feb;4(1):1-5. View Source
• [2] Lijinsky W, Singer GM, Kovatch RM. Similar carcinogenic effects in rats of 1-ethyl-1-nitroso-3-hydroxyethylurea and 1-hydroxyethyl-1-nitroso-3-ethylurea. Carcinogenesis. 1985 Apr;6(4):641-3. View Source
• [3] Saavedra JE. Decomposition of 1-(nitrosoalkyl)-3-(2-hydroxyalkyl)ureas. J Org Chem. 1990;55(26):6243-6245. OSTI ID 5139006. View Source

Quantitative Differentiation Evidence for 1-Nitroso-1-ethyl-3-(2-hydroxyethyl)urea (CAS 96724-44-6) Against Closest Analogs

Divergent Tumor Spectrum: Brain and Liver Neoplasms Induced by HENU-II but Absent with Monoalkylnitrosoureas

In a direct head-to-head carcinogenicity study in male F344 rats, 1-nitroso-1-ethyl-3-(2-hydroxyethyl)urea (HENU-II) was administered by gavage at equimolar doses alongside its isomer and two monoalkylnitrosoureas, nitrosoethylurea (ENU) and nitroso-2-hydroxyethylurea (HENU). Brain neoplasms (astrocytomas, gliomas, oligodendrogliomas) occurred in approximately 50% of rats receiving HENU-II but were absent in animals treated with either monoalkylnitrosourea [1]. Similarly, liver neoplastic nodules were observed in 30% of HENU-II-treated rats, whereas no liver tumors were recorded for ENU or HENU [1]. This qualitative shift in target organ profile is a decisive differentiator for studies requiring neurocarcinogenesis or hepatocarcinogenesis endpoints.

Brain Tumor Incidence

Head-to-head

HENU-II
~50%

ENU / HENU
0%

Supports brain/liver tumor model differentiation

Male F344 rats, equimolar gavage, 30-week (Carcinogenesis 1985)

Evidence Dimension	Incidence of brain neoplasms
Target Compound Data	~50% of rats (astrocytomas, gliomas, oligodendrogliomas)
Comparator Or Baseline	ENU (nitrosoethylurea): 0%; HENU (nitroso-2-hydroxyethylurea): 0%
Quantified Difference	~50 percentage-point increase over monoalkylnitrosoureas
Conditions	Male F344 rats; gavage; 30-week dosing; equimolar doses (Carcinogenesis 1985)

Why This Matters

For laboratories modeling chemically induced brain or liver carcinogenesis, HENU-II provides a tumor spectrum that ENU and HENU cannot replicate, making it an irreplaceable positive control.

• [1] Lijinsky W, Singer GM, Kovatch RM. Similar carcinogenic effects in rats of 1-ethyl-1-nitroso-3-hydroxyethylurea and 1-hydroxyethyl-1-nitroso-3-ethylurea. Carcinogenesis. 1985 Apr;6(4):641-3. View Source

Isomer-Specific Liver Tumor Phenotype: Neoplastic Nodules vs. Hepatocellular Carcinoma

The two N‑nitroso isomers derived from 1‑ethyl‑3‑(2‑hydroxyethyl)urea were directly compared in the same F344 rat study. 1‑Nitroso‑1‑ethyl‑3‑(2‑hydroxyethyl)urea (HENU‑II, the target compound) induced only neoplastic nodules in the liver of 30% of rats, whereas its isomer 1‑nitroso‑1‑hydroxyethyl‑3‑ethylurea induced overt hepatocellular carcinomas in 55% of rats [1]. This difference in tumor grade (benign nodule vs. malignant carcinoma) is quantitative, reproducible, and mechanistically informative, reflecting how the position of the nitroso group relative to the hydroxyethyl side‑chain modulates the carcinogenic insult to hepatocytes.

Liver Tumor Grade

Head-to-head

HENU-II
30% neoplastic nodules

Isomer
55% carcinoma

Enables graded hepatocarcinogenicity endpoint studies

F344 rats, equimolar gavage; benign vs. malignant divergence

Evidence Dimension	Incidence and grade of liver tumors
Target Compound Data	30% neoplastic nodules (benign); 0% hepatocellular carcinoma
Comparator Or Baseline	1-nitroso-1-hydroxyethyl-3-ethylurea (isomer): 55% hepatocellular carcinoma (malignant)
Quantified Difference	25 percentage-point lower overall liver tumor incidence; complete grade divergence (benign vs. malignant)
Conditions	Male F344 rats; gavage; 30-week dosing; equimolar doses (Carcinogenesis 1985)

Why This Matters

When an experimental protocol requires a nitrosodialkylurea that produces a milder, pre-malignant hepatic endpoint rather than frank carcinoma, HENU-II is the appropriate isomer choice, enabling graded hepatocarcinogenicity studies.

• [1] Lijinsky W, Singer GM, Kovatch RM. Similar carcinogenic effects in rats of 1-ethyl-1-nitroso-3-hydroxyethylurea and 1-hydroxyethyl-1-nitroso-3-ethylurea. Carcinogenesis. 1985 Apr;6(4):641-3. View Source

Carcinogenic Potency (TD50) Benchmarked Against ENU and HENU in Standardized CPDB Analysis

The Carcinogenic Potency Database (CPDB) provides a standardized TD50 metric (daily dose inducing tumors in 50% of animals) enabling cross‑chemical comparison. For rats, the harmonic mean TD50 of HENU‑II is 0.522 mg/kg/day, placing it intermediate between HENU (0.244 mg/kg/day, approximately 2.1‑fold more potent) and ENU (0.948 mg/kg/day, approximately 0.55‑fold less potent) [1][2][3]. In hamsters, HENU‑II yields a TD50 of 1.04 mg/kg/day with target sites including stomach, uterus, and vascular system [1]. This intermediate potency, combined with its distinct organotropism, fills a niche in dose‑response and tissue‑specificity studies that neither HENU nor ENU can occupy.

TD50 Potency (rat)

Reported

0.522 mg/kg/day

Intermediate potency reference for SAR studies

CPDB harmonic mean; 2.1× less potent than HENU, 1.8× more potent than ENU

Evidence Dimension	Carcinogenic potency (TD50) in rats
Target Compound Data	0.522 mg/kg/day (harmonic mean, rat)
Comparator Or Baseline	HENU (CAS 13743-07-2): 0.244 mg/kg/day; ENU (CAS 759-73-9): 0.948 mg/kg/day
Quantified Difference	HENU-II is 2.1× less potent than HENU and 1.8× more potent than ENU
Conditions	CPDB standardized analysis; rat bioassays; gavage or drinking water routes

Why This Matters

For quantitative risk assessment and carcinogenicity screening tiers, HENU-II provides an intermediate-potency reference point that refines structure–activity relationship (SAR) models beyond the binary HENU/ENU extremes.

• [1] Carcinogenic Potency Database: 1-Ethylnitroso-3-(2-hydroxyethyl)-urea (CAS 96724-44-6). Thomas Slone CPDB. View Source
• [2] Carcinogenic Potency Database: 1-(2-Hydroxyethyl)-1-nitrosourea (CAS 13743-07-2). Thomas Slone CPDB. View Source
• [3] Carcinogenic Potency Database: 1-Ethyl-1-nitrosourea (CAS 759-73-9). Thomas Slone CPDB. View Source

Bench Stability Advantage Over the Explosive Methyl Analogue

During synthetic studies of 1‑(nitrosoalkyl)‑3‑(2‑hydroxyalkyl)ureas, the methyl analogue (1‑nitroso‑1‑methyl‑3‑(2‑hydroxyethyl)urea) was found to decompose explosively when handled in crystalline form, forcing abandonment of further work with that compound [1]. In contrast, the ethyl analogue—1‑nitroso‑1‑ethyl‑3‑(2‑hydroxyethyl)urea—was sufficiently stable in solution (acetone, ethyl acetate) to permit full experimental characterization and repeated use [1]. Under recommended storage conditions, the compound remains stable . This stability differential is a critical procurement factor: the target compound can be safely shipped, stored, and handled in a standard laboratory setting, while the methyl congener poses unacceptable safety risks.

Crystalline Stability

Class-level

HENU-II
Stable in solution

Methyl analog
Explosive crystalline decomposition

Supports safe laboratory procurement and handling

Solution-phase stability documented; J Org Chem 1990, SDS

Evidence Dimension	Handling safety / crystalline stability
Target Compound Data	Stable in acetone/ethyl acetate solution; no explosive decomposition reported; SDS lists 'stable under recommended storage conditions'
Comparator Or Baseline	1-nitroso-1-methyl-3-(2-hydroxyethyl)urea: explosive decomposition in crystalline form (studies abandoned)
Quantified Difference	Qualitative (safe handling vs. explosion hazard)
Conditions	Neat crystalline form vs. solution; J Org Chem 1990; GHS SDS

Why This Matters

Procurement decisions for nitrosourea carcinogens must weigh laboratory safety. HENU-II is the only stable dialkyl member of this sub-series, making it the sole viable choice for experiments requiring a 1‑(nitrosoalkyl)‑3‑(2‑hydroxyalkyl)urea scaffold.

• [1] Saavedra JE. Decomposition of 1-(nitrosoalkyl)-3-(2-hydroxyalkyl)ureas. J Org Chem. 1990;55(26):6243-6245. OSTI ID 5139006. View Source

Regulatory Utility as a Nitrosamine Reference Standard for ANDA and QC Workflows

1-Nitroso-1-ethyl-3-(2-hydroxyethyl)urea is supplied with detailed characterization data and is explicitly designated for analytical method development, method validation (AMV), quality control (QC) applications for Abbreviated New Drug Applications (ANDA), and commercial production monitoring of nitrosamines [1]. Traceability against pharmacopeial standards (USP or EP) can be provided [1]. This regulatory-grade positioning distinguishes HENU-II from generic research-grade nitrosoureas that lack the documentation chain required for GxP environments. No monoalkyl congener (ENU, HENU) is comparably positioned as a dedicated nitrosamine impurity reference standard for ANDA filings.

Reference Standard Documentation

Context-dependent

HENU-II
Characterized, traceable to USP/EP

ENU / HENU
Research-grade documentation

May support ANDA/QC nitrosamine impurity workflows

Supplier characterization data; intended for AMV and release testing

Evidence Dimension	Availability as a characterized reference standard with regulatory documentation
Target Compound Data	Supplied with detailed characterization data; traceable to USP/EP; intended for ANDA/QC nitrosamine workflows
Comparator Or Baseline	ENU and HENU: typically supplied as research-grade mutagens/carcinogens without ANDA/QC-specific documentation packages
Quantified Difference	Qualitative (regulatory documentation package vs. research-grade only)
Conditions	Vendor technical datasheet (SynZeal); commercial specification

Why This Matters

For pharmaceutical development teams needing a nitrosamine impurity standard that satisfies regulatory audit trails, HENU-II offers a ready-made, documented solution that ENU and HENU suppliers do not equivalently provide.

• [1] 1-Nitroso-1-ethyl-3-(2-hydroxyethyl)urea Product Page, SynZeal Research. CAS 96724-44-6. View Source

Differential Target Organ Profile in Hamster Model: Stomach, Uterus, and Vascular System

In Syrian hamsters, HENU-II (administered by gavage, 1.87 mg/kg/day) induced tumors of the stomach, uterus, and vascular system, with a TD50 of 1.04 mg/kg/day [1]. By comparison, the monoalkylnitrosourea ENU has not been systematically tested in hamsters within the CPDB, and HENU's hamster data are absent from the database. The vascular system (hemangiosarcoma) target is consistent with the broader nitrosourea class, but the concurrent uterine and gastric targeting is a specific feature of HENU-II's dialkyl structure. This organotropism is directly relevant for laboratories using the hamster model for nitrosourea-induced vascular or reproductive tract carcinogenesis.

Hamster Organotropism

Reported

HENU-II targets
Stomach, uterus, vascular system

ENU / HENU
No hamster CPDB data

Fills hamster carcinogenicity model data gap

Syrian hamsters, gavage; TD50 1.04 mg/kg/day (CPDB)

Evidence Dimension	Carcinogenic target organ profile in Syrian hamsters
Target Compound Data	Target sites: stomach (sto), uterus (ute), vascular system (vsc); TD50 = 1.04 mg/kg/day
Comparator Or Baseline	ENU: no hamster data in CPDB; HENU: no hamster data in CPDB; general nitrosourea class: predominantly spleen (hemangiosarcoma)
Quantified Difference	HENU-II uniquely characterized in hamster model with stomach + uterus + vascular targeting
Conditions	Syrian hamsters; gavage; 30-week dosing; CPDB standardized analysis (Lijinsky 1989)

Why This Matters

For researchers committed to the hamster carcinogenicity model, HENU-II is one of the few nitrosoureas with validated, multi-organ quantitative potency data, filling a gap left by ENU and HENU.

• [1] Carcinogenic Potency Database: 1-Ethylnitroso-3-(2-hydroxyethyl)-urea (CAS 96724-44-6). Thomas Slone CPDB. Experiment 2799; Lijinsky et al. 1989. View Source

Optimal Application Scenarios for 1-Nitroso-1-ethyl-3-(2-hydroxyethyl)urea Based on Differential Evidence

Chemically Induced Brain Tumor Models Requiring a Nitrosourea Carcinogen with High Neurotropism

When a research protocol demands a chemical initiator that reliably produces brain neoplasms (astrocytomas, gliomas, oligodendrogliomas) in rats, HENU-II is the appropriate selection, as monoalkylnitrosoureas such as ENU and HENU do not induce brain tumors under comparable dosing regimens [1]. At equimolar gavage doses over 30 weeks, ~50% of rats develop brain neoplasms with HENU-II vs. 0% with ENU or HENU [1]. This makes HENU-II an essential positive control for neurocarcinogenesis studies and for evaluating chemopreventive agents targeting glial cell transformation.

Graded Hepatocarcinogenicity Studies Requiring a Pre-Malignant (Neoplastic Nodule) Endpoint

For investigations that require a benign hepatic lesion endpoint rather than frank hepatocellular carcinoma, HENU-II provides a defined 30% incidence of neoplastic nodules without progression to carcinoma, in contrast to its isomer which induces 55% carcinoma incidence [1]. This graded response is valuable for studying the adenoma–carcinoma sequence, evaluating promotional stimuli, or testing agents that may accelerate or retard the transition from benign to malignant liver tumors.

Pharmaceutical Nitrosamine Impurity Reference Standard for ANDA Filing and GxP Quality Control

HENU-II is commercially available as a fully characterized reference standard with documentation traceable to USP or EP monographs, specifically intended for analytical method validation (AMV) and QC release testing in ANDA and commercial nitrosamine production contexts [2]. Regulatory affairs and analytical development teams requiring a nitroso-specific impurity marker with a defensible audit trail should select HENU-II over generic research-grade nitrosoureas that lack this documentation framework.

SAR and Carcinogenic Potency Ranking Studies Across Nitrosourea Subclasses

With a rat TD50 of 0.522 mg/kg/day, HENU-II sits precisely between HENU (0.244 mg/kg/day) and ENU (0.948 mg/kg/day) on the standardized CPDB potency scale [3][4][5]. This intermediate position, combined with its unique dialkyl substitution pattern, makes HENU-II a critical data point for quantitative structure–activity relationship (QSAR) modeling, read-across justifications, and regulatory potency categorization exercises that require granular differentiation within the nitrosourea class.

Application

Selection Property

Validation Focus

Neurocarcinogenesis model studies

Brain-tumor organotropism profile

Model-specific neoplasm incidence

Graded hepatocarcinogenicity endpoint studies

Pre-malignant hepatic endpoint

Neoplastic nodule vs. carcinoma differentiation

Nitrosamine impurity reference standard

Characterized standard with regulatory documentation

Pharmacopeial traceability for ANDA/QC

Carcinogenic potency ranking (QSAR/SAR)

Intermediate TD50 value

Standardized CPDB potency ranking

• [1] Lijinsky W, Singer GM, Kovatch RM. Similar carcinogenic effects in rats of 1-ethyl-1-nitroso-3-hydroxyethylurea and 1-hydroxyethyl-1-nitroso-3-ethylurea. Carcinogenesis. 1985 Apr;6(4):641-3. View Source
• [2] 1-Nitroso-1-ethyl-3-(2-hydroxyethyl)urea Product Page, SynZeal Research. CAS 96724-44-6. View Source
• [3] Carcinogenic Potency Database: 1-Ethylnitroso-3-(2-hydroxyethyl)-urea (CAS 96724-44-6). Thomas Slone CPDB. View Source
• [4] Carcinogenic Potency Database: 1-(2-Hydroxyethyl)-1-nitrosourea (CAS 13743-07-2). Thomas Slone CPDB. View Source
• [5] Carcinogenic Potency Database: 1-Ethyl-1-nitrosourea (CAS 759-73-9). Thomas Slone CPDB. View Source